Cas no 79710-86-4 (oxolane-3-carbaldehyde)

oxolane-3-carbaldehyde structure
oxolane-3-carbaldehyde structure
Product Name:oxolane-3-carbaldehyde
CAS No:79710-86-4
MF:C5H8O2
MW:100.115821838379
MDL:MFCD02101976
CID:571435
PubChem ID:157568
Update Time:2024-10-27

oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-3-furancarbaldehyde
    • 3-Furancarboxaldehyde,tetrahydro-
    • oxolane-3-carbaldehyde
    • Tetrahydro-furan-3-carbaldehyde
    • Tetrahydrofuran-3-carbaldehyde
    • TETRAHYDROFURAN-3-CARBOXALDEHYDE
    • 3-formyltetrahydrofuran
    • 3-Furancarboxaldehyde,tetrahydro
    • Tetrahydrofuran-3-carboxaldehyde solution
    • 3-Furaldehyde, tetrahydro- (6CI)
    • Tetrahydro-3-furancarboxaldehyde (ACI)
    • (±)-Tetrahydrofuran-3-carboxaldehyde
    • CS-W004272
    • 3-Furancarboxaldehyde, tetrahydro-
    • SCHEMBL67754
    • SY046752
    • Tetrahydrofuran-3-carboxaldehyde 98
    • AKOS000121109
    • AKOS016843210
    • AS-49421
    • (oxolan-3-yl)formaldehyde
    • CHEMBL2228161
    • BDBM50486221
    • tetrahydrofuran-3-carboxyaldehyde
    • 79710-86-4
    • AMY5966
    • I10170
    • A22572
    • (+/-)-tetrahydrofuran-3-carboxaldehyde
    • EC 629-664-5
    • NS00002685
    • Z199056102
    • EN300-24546
    • F8887-4764
    • tetrahydrofuran-4-carbaldehyde
    • FT-0653338
    • MFCD02101976
    • Tetrahydrofuran-3-carbaldehyde, 50% in water
    • DTXSID60888563
    • tetrahydro-3-furancarboxaldehyde
    • 2-(Tetrahydrofuran-3-yl)acetaldehyde (~50per cent in water)
    • 3-tetrahydrofurancarboxaldehyde
    • GSUBXIVOZXWGKF-UHFFFAOYSA-N
    • MDL： MFCD02101976
    • Inchi： 1S/C5H8O2/c6-3-5-1-2-7-4-5/h3,5H,1-2,4H2
    • InChI Key： GSUBXIVOZXWGKF-UHFFFAOYSA-N
    • SMILES： O=CC1CCOC1

Computed Properties

  • Exact Mass: 100.05200
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.106 g/mL at 25 °C
  • Boiling Point: 99 °C
  • Flash Point: Fahrenheit: >188.6 ° f
    Celsius: >87 ° c
  • Refractive Index: n20/D 1.416
  • PSA: 26.30000
  • LogP: 0.22180
  • Color/Form: 50 wt. % in H2O
  • Solubility: Not determined
  • Vapor Pressure: 3.0±0.3 mmHg at 25°C

oxolane-3-carbaldehyde Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H318
  • Warning Statement： P280-P305+P351+P338
  • WGK Germany：
  • Hazard Category Code： 5-19-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C
  • Safety Term：26-36/37/39
  • Risk Phrases：R5

oxolane-3-carbaldehyde Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

oxolane-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
496847-25ML
oxolane-3-carbaldehyde
 79710-86-4 98%
25ML
 ￥1557.94 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
496847-100ML
oxolane-3-carbaldehyde
 79710-86-4 98%
100ML
 ￥2788.4 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
496847-500ML
oxolane-3-carbaldehyde
 79710-86-4 98%
500ML
 ￥6377.84 2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84255-5g
Tetrahydrofuran-3-carbaldehyde
 79710-86-4 >95%
5g
 ¥768.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84255-1g
Tetrahydrofuran-3-carbaldehyde
 79710-86-4 >95%
1g
 ¥308.0 2023-09-05
TRC
T293615-5ml
2-(Tetrahydrofuran-3-yl)acetaldehyde (~50% in water)
 79710-86-4
5ml
 $161.00 2023-05-17
TRC
T293615-25ml
2-(Tetrahydrofuran-3-yl)acetaldehyde (~50% in water)
 79710-86-4
25ml
 $374.00 2023-05-17
eNovation Chemicals LLC
D631493-25g
Tetrahydrofuran-3-carboxaldehyde solution
 79710-86-4 97%
25g
 $200 2024-06-05
eNovation Chemicals LLC
D631493-100g
Tetrahydrofuran-3-carboxaldehyde solution
 79710-86-4 97%
100g
 $360 2024-06-05
eNovation Chemicals LLC
D631493-500g
Tetrahydrofuran-3-carboxaldehyde solution
 79710-86-4 97%
500g
 $980 2024-06-05

oxolane-3-carbaldehyde Production Method

Production Method 1

15833-61-1 15833-61-1
79710-86-4 79710-86-4
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  25 °C; 2 h, 25 °C
Reference
Exploration of Pyrrolobenzodiazepine (PBD)-Dimers Containing Disulfide-Based Prodrugs as Payloads for Antibody-Drug Conjugates
Pei, Zhonghua; et al, Molecular Pharmaceutics, 2018, 15(9), 3979-3996

Production Method 2

1708-29-8 1708-29-8
79710-86-4 79710-86-4
Reaction Conditions
1.1 Reagents: Carbon monoxide ,  Hydrogen Catalysts: Triethanolamine ,  1,4-Bis(diphenylphosphino)butane ,  Phenol, 2-(1,1-dimethylethyl)-, 1,1′,1′′-phosphite ,  (T-4)-Carbonyltris(triphenylphosphine)rhodium Solvents: Isopropanol
Reference
Method for producing 3-formyltetrahydrofuran by hydroformylation of 2,5-dihydrofuran with hydrogen and carbon monoxide
, Japan, , ,

Production Method 3

1708-29-8 1708-29-8
79710-86-4 79710-86-4
155536-30-4 155536-30-4
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Hydrogen Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydirhodium ;  48 h, 50 bar, 60 °C
Reference
The hydroformylation reaction
Ojima, Iwao; et al, Organic Reactions (Hoboken, 2000, 56,

Production Method 4

1708-29-8 1708-29-8
79710-86-4 79710-86-4
7681-84-7 7681-84-7
Reaction Conditions
1.1 Catalysts: Dicarbonylrhodium acetylacetonate ,  2,10-Bis(2,4-dimethylphenyl)-4-phenyl-4H-1,4-ethenophosphinoline Solvents: Toluene ;  15 min, rt
1.2 Reagents: Hydrogen ;  30 min, 5 bar, 50 °C
1.3 4 h, 10 bar, 50 °C
Reference
Phosphabarrelene-rhodium complexes as highly active catalysts for isomerization free hydroformylation of internal alkenes
Breit, Bernhard; et al, Chemical Communications (Cambridge, 2004, (6), 694-695

Production Method 5

1708-29-8 1708-29-8
79710-86-4 79710-86-4
Reaction Conditions
1.1 Reagents: 2,2-Dimethoxypropane ,  Triphenylphosphine ,  Hydrogen Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydirhodium
Reference
The hydroformylation reaction
Ojima, Iwao; et al, Organic Reactions (Hoboken, 2000, 56,

Production Method 6

1191-99-7 1191-99-7
79710-86-4 79710-86-4
7681-84-7 7681-84-7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: N,N-Diethylbenzenemethanamine ;  90 min, 10 MPa, 90 °C
Reference
Effect of solvent nature on the catalytic hydroformylation of 2,3-dihydrofuran
Wol'f, E. Yu.; et al, Petroleum Chemistry, 2013, 53(3), 194-196

Production Method 7

1708-29-8 1708-29-8
79710-86-4 79710-86-4
7681-84-7 7681-84-7
Reaction Conditions
1.1 Catalysts: Dicarbonylrhodium acetylacetonate ,  2,10-Bis(2,4-dimethylphenyl)-4-phenyl-4H-1,4-ethenophosphinoline Solvents: Toluene ;  20 min, rt
1.2 Reagents: Hydrogen Solvents: Toluene ;  4 h, 10 bar, 50 °C
Reference
Phosphabarrelenes as ligands in rhodium-catalyzed hydroformylation of internal alkenes essentially free of alkene isomerization
Fuchs, Evelyn; et al, Chemistry - A European Journal, 2006, 12(26), 6930-6939

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